Cas no 2096340-18-8 (4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester)
4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester, is a boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from protodeboronation and oxidation. The cyclohexylaminomethyl substituent improves solubility in organic solvents, facilitating reaction conditions. The fluorine atom at the ortho position influences electronic properties, enabling selective functionalization in complex synthesis. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing biaryl scaffolds. Its robust stability under diverse conditions makes it a reliable intermediate for iterative coupling strategies.
2096340-18-8 structure
Product Name:4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester
CAS No:2096340-18-8
MF:C19H29BFNO2
MW:333.248469114304
MDL:MFCD18434463
CID:4638236
PubChem ID:53217314
Update Time:2025-06-08
4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester
- N-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine
- 4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid pinacol ester
- MFCD18434463
- 4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronicacid,pinacolester
- F73877
- N-[[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]cyclohexanamine
- BS-34483
- 2096340-18-8
- N-{[3-FLUORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}CYCLOHEXANAMINE
- CS-0176566
-
- MDL: MFCD18434463
- Inchi: 1S/C19H29BFNO2/c1-18(2)19(3,4)24-20(23-18)16-11-10-14(12-17(16)21)13-22-15-8-6-5-7-9-15/h10-12,15,22H,5-9,13H2,1-4H3
- InChI Key: AOJIVTQJKZXYTH-UHFFFAOYSA-N
- SMILES: C1(CNC2CCCCC2)=CC=C(B2OC(C)(C)C(C)(C)O2)C(F)=C1
Computed Properties
- Exact Mass: 333.2275375g/mol
- Monoisotopic Mass: 333.2275375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.5Ų
4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB311585-1 g |
4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester, 97%; . |
2096340-18-8 | 97% | 1g |
€297.00 | 2023-04-26 | |
| abcr | AB311585-5 g |
4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester, 97%; . |
2096340-18-8 | 97% | 5g |
€807.00 | 2023-04-26 | |
| eNovation Chemicals LLC | Y1235315-1g |
4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester |
2096340-18-8 | 97% | 1g |
$180 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247236-1g |
N-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine |
2096340-18-8 | 97% | 1g |
¥1846 | 2023-04-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247236-5g |
N-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine |
2096340-18-8 | 97% | 5g |
¥5550 | 2023-04-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247236-10g |
N-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine |
2096340-18-8 | 97% | 10g |
¥8638 | 2023-04-08 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R159933-250mg |
4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester |
2096340-18-8 | 97% | 250mg |
¥466 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R159933-1g |
4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester |
2096340-18-8 | 97% | 1g |
¥1242 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R159933-5g |
4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester |
2096340-18-8 | 97% | 5g |
¥4344 | 2023-09-09 | |
| Chemenu | CM557662-1g |
N-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine |
2096340-18-8 | 95%+ | 1g |
$190 | 2023-03-24 |
4-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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